9-nitro-6H-chromeno[4,3-b]quinoline
Overview
Description
9-nitro-6H-chromeno[4,3-b]quinoline is a heterocyclic compound that has gained significant attention in scientific research due to its potential therapeutic applications. It is a member of the chromenoquinoline family, which has been extensively studied for their various pharmacological properties. The compound has a unique chemical structure that allows it to interact with biological targets in a specific manner.
Scientific Research Applications
Synthesis of 6H-Chromeno[3,4-b]quinolines : A study by Qing et al. (2017) developed an efficient method for synthesizing 6-aryl-6H-chromeno[3,4-b]quinolines. This process involves sequential reduction, hydrolysis, aldol condensation, intramolecular addition, and nucleophilic addition, providing a straightforward protocol for constructing these derivatives (Qing et al., 2017).
Anti-Cancer Properties : Sultana and Tippanna (2020) synthesized new quinoline derivatives (6-phenyl-6H-chromeno[4,3-b]quinoline) and evaluated them as anti-cancer agents. They found that some compounds showed moderate anticancer activity on cancer cell lines (Sultana & Tippanna, 2020).
Cytotoxicity Evaluation : Rao et al. (2016) prepared novel 6-phenyl-6H-chromeno[4,3-b]quinoline derivatives and conducted preliminary evaluations of their cytotoxic activity against two carcinoma cell lines (Rao et al., 2016).
Synthesis for Photophysical Applications : Farag et al. (2016) synthesized a new derivative of chromeno[4,3-b]quinoline and investigated its photophysical properties for optoelectronic applications. The compound showed potential in the photovoltaic characteristics and stability (Farag et al., 2016).
Corrosion Inhibition : Verma et al. (2020) reviewed the use of quinoline derivatives as anticorrosive materials. Quinoline derivatives, including those based on the chromeno[4,3-b]quinoline structure, show effective adsorption and form stable chelating complexes with metallic surfaces (Verma et al., 2020).
Green Synthetic Approaches : Olyaei et al. (2019) developed a green synthetic approach to chromeno[4,3-b]quinoline derivatives. Their method is environmentally friendly, operationally simple, and offers high yields of products (Olyaei et al., 2019).
properties
IUPAC Name |
9-nitro-6H-chromeno[4,3-b]quinoline | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10N2O3/c19-18(20)12-5-6-14-10(8-12)7-11-9-21-15-4-2-1-3-13(15)16(11)17-14/h1-8H,9H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQBWTEYFWAOCCV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=C(C3=CC=CC=C3O1)N=C4C=CC(=CC4=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
9-Nitro-6H-chromeno[4,3-b]quinoline |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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